Cas no 1595809-49-6 (3-Buten-1-one, 1-(3-pyrrolidinyl)-)

• Product Name: 3-Buten-1-one, 1-(3-pyrrolidinyl)-
• CAS No: 1595809-49-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6022655
• PubChem ID: 116568210
• Update Time: 2025-05-30

3-Buten-1-one, 1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-one, 1-(3-pyrrolidinyl)-
• 1-(pyrrolidin-3-yl)but-3-en-1-one
• EN300-794785
• 1595809-49-6

• Inchi： 1S/C8H13NO/c1-2-3-8(10)7-4-5-9-6-7/h2,7,9H,1,3-6H2
• InChI Key： SQLPPWAUTITBQM-UHFFFAOYSA-N
• SMILES： C(C1CCNC1)(=O)CC=C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 223.7±33.0 °C(Predicted)
• pka: 9.41±0.10(Predicted)

Additional information on 3-Buten-1-one, 1-(3-pyrrolidinyl)-

3-Buten-1-one, 1-(3-pyrrolidinyl)-

3-Buten-1-one, 1-(3-pyrrolidinyl)- is a compound with the CAS number 1595809-49-6, and it belongs to the class of organic compounds known as ketones. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused to a butenone moiety. The molecule exhibits a conjugated system due to the presence of the double bond in the butenone group, which can influence its chemical reactivity and physical properties.

The compound's structure can be described as follows: the pyrrolidine ring is a five-membered saturated ring containing one nitrogen atom. This ring is attached to the carbon chain of the butenone group at the 3-position of the pyrrolidine ring. The butenone group itself consists of a four-carbon chain with a ketone group at one end and a double bond between carbons 2 and 3. This arrangement gives the molecule its name, 3-buten-1-one, with the pyrrolidine substituent at position 1.

Recent studies have highlighted the potential applications of 3-buten-1-one, 1-(3-pyrrolidinyl)- in various fields, including pharmaceuticals and materials science. In pharmaceutical research, this compound has been explored for its potential as a building block in drug design due to its ability to form stable conjugated systems that can interact with biological targets such as enzymes and receptors.

One area of interest is its role in medicinal chemistry as a component in bioisosteric replacements or as part of larger molecular frameworks designed to modulate specific biological activities. For instance, researchers have investigated its ability to act as an inhibitor of certain kinases or proteases, which are key targets in the development of anti-cancer and anti-inflammatory agents.

In addition to its pharmacological applications, 3-buten-1-one, 1-(3-pyrrolidinyl)- has also been studied for its potential use in organic synthesis as an intermediate in the construction of more complex molecules. Its conjugated system makes it amenable to various types of reactions, including cycloadditions and enolate chemistry, which are fundamental in organic synthesis.

From a synthetic standpoint, this compound can be prepared through several routes depending on the starting materials and desired stereochemistry. One common method involves the alkylation or acylation of pyrrolidine derivatives followed by oxidation or elimination reactions to form the ketone group. The choice of synthetic pathway often depends on factors such as yield, selectivity, and scalability.

The physical properties of 3-buten-1-one, 1-(3-pyrrolidinyl)- include a melting point and boiling point that are typical for small organic molecules with moderate polarity. Its solubility in common solvents like dichloromethane and ethanol makes it suitable for use in various laboratory procedures such as chromatography and spectroscopy.

In terms of spectroscopic characterization, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. NMR spectroscopy can provide detailed information about its molecular structure, including the chemical environment of protons and carbons within the pyrrolidine ring and butenone group.

Furthermore, computational studies have been conducted to model the electronic structure and reactivity of 3-buten-1-one, 1-(3-pyrrolidinyl)- using techniques such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity towards nucleophiles or electrophiles under different reaction conditions.

It is also worth noting that this compound has been explored for its potential applications in materials science, particularly in the development of new polymers or coatings with tailored properties. Its ability to undergo polymerization under certain conditions makes it a candidate for use in advanced materials research.

In conclusion, 3-buten-1-one, 1-(3-pyrrolidinyl)- is a versatile compound with significant potential across multiple disciplines due to its unique structure and reactivity. Continued research into its properties and applications will undoubtedly lead to new discoveries and innovations in fields ranging from drug discovery to materials science.